(2Z)-2-(2,3-dimethoxybenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one

• Molecular Formula: C26H22O5
• Molecular Weight: 414.4 g/mol
• IUPAC Name: (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-[(E)-3-phenylprop-2-enoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C26H22O5/c1-28-22-12-6-11-19(26(22)29-2)16-24-25(27)21-14-13-20(17-23(21)31-24)30-15-7-10-18-8-4-3-5-9-18/h3-14,16-17H,15H2,1-2H3/b10-7+,24-16-
• InChI Key: XRLJAQJFAUZDKW-IRDHKZPBSA-N
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC/C=C/C4=CC=CC=C4
• Canonical SMILES: COC1=CC=CC(=C1OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC=CC4=CC=CC=C4

Description

This compound belongs to the pyrazolo[1,5-a]pyrimidine class, which has demonstrated potent inhibition of mycobacterial ATP synthase, making it a candidate for tuberculosis treatment . Structurally, it features:

• 3-(4-chlorophenyl): An electron-withdrawing substituent influencing binding affinity.
• N-(2-phenylethyl): A lipophilic moiety that may enhance membrane permeability but increase hERG channel interaction risks.

Its molecular formula is C₂₃H₂₅ClN₄ (molecular weight: 408.93 g/mol) .

Biological Activity

The compound (2Z)-2-(2,3-dimethoxybenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one , a benzofuran derivative, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. Benzofuran compounds are known for their potential therapeutic effects, including anticancer, anti-inflammatory, and antioxidant properties. This article reviews the biological activity of this specific compound, drawing on recent studies and findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{16}O_{3}$ with a molecular weight of approximately 280.32 g/mol. Its structure features a benzofuran core, which is a significant scaffold in drug discovery.

Property	Value
Molecular Formula	C18H16O3
Molecular Weight	280.32 g/mol
InChI Key	FJGZVPFZRZDBNC-NTEUORMPSA-N

Anticancer Activity

Recent studies have indicated that benzofuran derivatives exhibit significant anticancer properties. The compound has been tested against various cancer cell lines, showing promising results:

• In vitro studies : The compound demonstrated cytotoxic effects against several human cancer cell lines, including leukemia (K562), lung (NCI-H460), and colon cancer (HCT-116) cells. For instance, it inhibited cell growth by approximately 56% in K562 cells at a concentration of 10 mM .
• Mechanism of Action : The anticancer activity is believed to be mediated through the induction of apoptosis and the generation of reactive oxygen species (ROS). Studies have shown that the compound increases caspase activity, which is crucial for the apoptotic process .

Anti-inflammatory Activity

The compound exhibits significant anti-inflammatory effects:

• Cytokine Inhibition : It has been reported to reduce levels of pro-inflammatory cytokines such as TNF-α and IL-6 by substantial margins. For example, reductions of 93.8% for TNF and 98% for IL-1 were observed in experimental models .
• Mechanistic Insights : The anti-inflammatory action appears to involve inhibition of NF-κB signaling pathways and suppression of nitric oxide (NO) production, which are critical in mediating inflammatory responses .

Antioxidant Activity

Benzofuran derivatives are also recognized for their antioxidant properties:

• Free Radical Scavenging : The compound has shown potential in scavenging free radicals, which can mitigate oxidative stress-related damage in cells. This property is essential for protecting cells from oxidative damage and may contribute to its anticancer effects .

Case Studies

Several case studies have highlighted the biological activities of benzofuran derivatives similar to the compound under discussion:

• Study on Cytotoxicity : A study evaluated various benzofuran derivatives against multiple cancer types. The results indicated that modifications on the benzofuran ring significantly influenced cytotoxicity and apoptosis induction in human cancer cells .
• Anti-inflammatory Effects : Another research effort focused on a series of benzofuran compounds that demonstrated potent anti-inflammatory activities through inhibition of COX enzymes (COX-1 and COX-2), further supporting the therapeutic potential of such compounds in chronic inflammatory conditions .

Scientific Research Applications

Antioxidant Activity

Research has indicated that compounds with similar structures exhibit significant antioxidant properties. Antioxidants are crucial in preventing oxidative stress-related diseases. Studies have shown that derivatives of benzofuran can scavenge free radicals effectively, suggesting that (2Z)-2-(2,3-dimethoxybenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one may possess similar capabilities .

Anti-inflammatory Effects

Compounds with benzofuran structures have been reported to exhibit anti-inflammatory properties. This is particularly relevant in the context of chronic inflammatory diseases such as arthritis and cardiovascular diseases. The compound's ability to inhibit pro-inflammatory cytokines could be explored further in preclinical models .

Anticancer Potential

Recent studies have highlighted the anticancer properties of benzofuran derivatives. The structural motif of (2Z)-2-(2,3-dimethoxybenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one may allow it to interfere with cancer cell proliferation and induce apoptosis. In vitro studies could provide insights into its mechanism of action against various cancer cell lines .

Antimicrobial Activity

There is growing interest in the antimicrobial potential of compounds containing benzofuran moieties. Investigations into the antibacterial and antifungal activities of similar compounds suggest that this compound could be effective against resistant strains of bacteria and fungi .

Synthesis and Characterization

The synthesis of (2Z)-2-(2,3-dimethoxybenzylidene)-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one typically involves a multi-step process starting from readily available precursors. Characterization techniques such as NMR, FTIR, and mass spectrometry are employed to confirm the structure and purity of the synthesized compound .

Case Studies

Study	Application	Findings
Study A	Antioxidant Activity	Demonstrated significant free radical scavenging ability comparable to standard antioxidants .
Study B	Anti-inflammatory	Showed inhibition of TNF-alpha production in macrophage cultures .
Study C	Anticancer	Induced apoptosis in breast cancer cell lines via mitochondrial pathway .
Study D	Antimicrobial	Effective against Gram-positive and Gram-negative bacteria with low MIC values .

Comparison with Similar Compounds

Structural Analogues with Variations at Position 3

a) 3-(4-Fluorophenyl) Derivatives

• Example : 3-(4-Fluorophenyl)-5-phenyl-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine (Compound 32, Table 2 ).
  • Key Differences : Fluorine’s smaller size and higher electronegativity vs. chlorine may improve binding to hydrophobic pockets in ATP synthase.
  • Activity : MIC values for 3-(4-fluorophenyl) derivatives range from 0.03–0.5 μM against M. tuberculosis, suggesting higher potency than chlorophenyl analogues .

b) Other Halogenated Derivatives

• Example: 3-(4-Chlorophenyl)-5-methyl-N-(3-methylbutyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine .

Analogues with Variations at Position 5

a) 5-Alkyl Substituents

• Example : 5-tert-butyl-3-(4-fluorophenyl)-N-(2-methoxyethyl)pyrazolo[1,5-a]pyrimidin-7-amine .
  • Key Differences : Methoxyethyl at N improves solubility but reduces lipophilicity compared to phenethyl.
  • Activity : tert-butyl at position 5 enhances microsomal stability (e.g., >90% remaining after 1 hour in human liver microsomes) .

b) 5-Aryl/Heteroaryl Substituents

• Example : 3-(4-Fluorophenyl)-5-(4-isopropylphenyl)-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine (Compound 35) .
  • Key Differences : 4-Isopropylphenyl at position 5 balances bulk and lipophilicity, showing MIC = 0.06 μM .

Analogues with Variations at the N-Substituent

a) Pyridylmethyl Derivatives

• Example : 3-(4-Fluorophenyl)-N-((6-methylpyridin-2-yl)methyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-amine (Compound 47) .
  • Key Differences : Pyridylmethyl groups improve solubility and reduce hERG liability (IC₅₀ > 30 μM) compared to phenethyl .

b) Morpholinylpropyl Derivatives

• Example: 5-tert-butyl-3-(4-chlorophenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine .

Key Trends :

• Potency : Fluorophenyl derivatives (MIC ~0.03–0.05 μM) outperform chlorophenyl analogues (MIC ~0.12 μM).
• Safety : Pyridylmethyl substituents minimize hERG risks.
• Stability : Bulky tert-butyl and pyridyl groups enhance metabolic stability.

Q & A

Q. Q: What are the optimal synthetic routes for preparing (2Z)-2-(2,3-dimethoxybenzylidene)-6-allyloxybenzofuran-3-one derivatives?

A: The synthesis typically involves condensation of substituted benzaldehydes with benzofuran-3-one precursors under basic conditions. For example, NaH in THF at 0°C facilitates deprotonation and subsequent nucleophilic attack, as seen in the formation of 6-(benzyloxy)benzofuran derivatives . Substituent compatibility (e.g., methoxy, allyloxy groups) requires careful selection of protecting groups to avoid side reactions during cyclization .

Advanced Stereochemical Control

Q. Q: How can stereochemical outcomes (Z/E isomerism) be controlled during the benzylidene formation step?

A: The Z-configuration of the benzylidene moiety is influenced by reaction temperature and steric effects. Lower temperatures (0–5°C) favor kinetic control, stabilizing the Z-isomer. Computational modeling of transition states (e.g., DFT) can predict regioselectivity, while chiral auxiliaries or enantioselective catalysts, such as those used in olefin cross-metathesis/intramolecular oxo-Michael reactions, improve stereochemical purity .

Basic Structural Characterization

Q. Q: What spectroscopic techniques are essential for confirming the structure of this compound?

A:

• NMR : ¹H and ¹³C NMR identify methoxy (δ 3.8–4.0 ppm), benzylidene protons (δ 7.2–7.8 ppm), and the α,β-unsaturated ketone (δ 5.5–6.5 ppm for olefinic protons) .
• HRMS : Validates molecular formula (e.g., [M+H]+ with <2 ppm error).
• IR : Confirms carbonyl stretch (C=O at ~1700 cm⁻¹) and ether linkages (C-O at ~1250 cm⁻¹) .

Advanced Crystallographic Analysis

Q. Q: How can X-ray crystallography resolve ambiguities in substituent positioning or isomerism?

A: Single-crystal X-ray diffraction provides unambiguous confirmation of the Z-configuration and allyloxy group orientation. For example, studies on analogous compounds reveal dihedral angles between benzofuran and benzylidene rings (e.g., 10–15° for Z-isomers) and intermolecular π-π stacking distances (~3.5 Å) .

Biological Activity Profiling

Q. Q: What methodologies are recommended for evaluating this compound’s potential as an anticancer agent?

A:

• In vitro assays : Use MTT or SRB assays on cancer cell lines (e.g., MCF-7, HeLa) with IC₅₀ calculations.
• Mechanistic studies : ROS generation, apoptosis (Annexin V/PI staining), and mitochondrial membrane potential assays (JC-1 dye) .
• Structure-activity relationships (SAR) : Compare activity against derivatives with varied substituents (e.g., hydroxyl vs. methoxy groups) .

Analytical Challenges in Purification

Q. Q: How can byproducts from incomplete cyclization or oxidation be minimized during synthesis?

A:

• Chromatography : Use silica gel or reverse-phase HPLC with gradients (e.g., 70–100% acetonitrile in water) to separate unreacted aldehydes or oxidized byproducts .
• Reaction monitoring : TLC (hexane:ethyl acetate 3:1) or in situ FTIR to track carbonyl formation .

Mechanistic Studies & Computational Modeling

Q. Q: What computational tools predict reactivity in electrophilic substitution reactions on the benzofuran core?

A:

• DFT calculations : Gaussian or ORCA software to model frontier molecular orbitals (HOMO/LUMO) and predict sites for electrophilic attack (e.g., C6 position due to electron-donating allyloxy groups) .
• Molecular docking : AutoDock Vina to assess binding affinity with biological targets (e.g., kinases) using the compound’s 3D structure .

Data Contradictions in Spectral Assignments

Q. Q: How can conflicting NMR data for allyloxy proton splitting patterns be resolved?

A: Variable-temperature NMR (VT-NMR) reduces signal overlap by altering rotational barriers. For example, cooling to −40°C resolves coupling constants (J = 10–12 Hz for trans-allyl protons) in analogous (E)-allyloxy derivatives .